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For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed overview of established and effective methodologies for the

investigation of protein-protein interactions involving the BUR1 kinase. BUR1, a cyclin-

dependent kinase in Saccharomyces cerevisiae, plays crucial roles in transcriptional

elongation, cell cycle progression, and telomere length regulation.[1][2][3] Understanding its

interaction network is vital for elucidating fundamental cellular processes and identifying

potential therapeutic targets.

The following sections detail the principles, applications, and step-by-step protocols for key

experimental techniques used to identify and characterize BUR1-interacting proteins and

substrates.

Co-Immunoprecipitation (Co-IP) for Identifying
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Application Note: Co-immunoprecipitation (Co-IP) is a powerful and widely used technique to

identify in vivo protein-protein interactions under near-physiological conditions.[4][5] This

method involves using an antibody to specifically pull down a protein of interest (the "bait," e.g.,

BUR1), along with any proteins that are bound to it (the "prey"). The resulting complex is then

analyzed, typically by Western blotting or mass spectrometry, to identify the interacting

partners. This approach has been instrumental in demonstrating the association of BUR1 with

components of the transcription machinery, such as RNA polymerase II.

Experimental Protocol: Co-Immunoprecipitation
This protocol provides a general framework for performing Co-IP with BUR1 from yeast cell

lysates.

Materials:

Yeast strain expressing epitope-tagged BUR1 (e.g., BUR1-HA, BUR1-FLAG).

Lysis Buffer (e.g., RIPA buffer or a non-detergent, low-salt buffer for sensitive interactions).

Example: 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM EDTA, 0.1% Tween20, protease and

phosphatase inhibitor cocktails.

Anti-epitope tag antibody (e.g., anti-HA).

Protein A/G magnetic or agarose beads.

Wash Buffer (typically the same as Lysis Buffer).

Elution Buffer (e.g., 2x SDS-PAGE loading buffer).

Pre-chilled PBS.

Procedure:

Cell Lysis:

Harvest yeast cells by centrifugation.

Wash the cell pellet twice with ice-cold PBS.
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Resuspend the pellet in cold Lysis Buffer and lyse the cells (e.g., using glass bead

beating).

Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet

cellular debris.

Carefully transfer the supernatant (cleared lysate) to a new pre-chilled tube.

Pre-Clearing (Optional but Recommended):

Add Protein A/G beads to the cleared lysate and incubate with rotation for 1 hour at 4°C to

reduce non-specific binding.

Pellet the beads by centrifugation and discard them, retaining the supernatant.

Immunoprecipitation:

Add the primary antibody specific to the BUR1 epitope tag to the pre-cleared lysate.

Incubate with gentle rotation for 2-4 hours or overnight at 4°C to allow antibody-antigen

complexes to form.

Add Protein A/G beads to the lysate-antibody mixture and incubate for another 1-2 hours

at 4°C to capture the immune complexes.

Washing:

Pellet the beads by centrifugation.

Discard the supernatant and wash the beads 3-4 times with 1 mL of cold Wash Buffer.

This step is critical to remove non-specifically bound proteins.

Elution:

After the final wash, remove all supernatant.

Resuspend the beads in 2x SDS-PAGE loading buffer and boil for 5-10 minutes to elute

the bound proteins and denature them for analysis.
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Pellet the beads, and the supernatant containing the bait and prey proteins is ready for

analysis by SDS-PAGE and Western blotting or mass spectrometry.

Mass Spectrometry (MS) for Interactome Profiling
Application Note: Mass spectrometry is an indispensable tool for the large-scale, unbiased

identification of protein interaction partners and post-translational modifications. When coupled

with affinity purification techniques like Co-IP, MS can reveal the entire "interactome" of a bait

protein. This approach was successfully used to identify multiple serine/threonine residues on

the protein Sch9 that are directly phosphorylated by BUR1. The workflow involves

immunoprecipitating the BUR1 complex, separating the proteins, digesting them into peptides,

and analyzing the peptides by LC-MS/MS (Liquid Chromatography-Tandem Mass

Spectrometry).

Data Presentation: BUR1-Mediated Phosphorylation
Sites on Sch9
The following table summarizes the specific phosphorylation sites on the protein Sch9, a

known substrate of BUR1, as identified by in vitro kinase assays followed by mass

spectrometry analysis.
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Substrate Protein
Identified
Phosphorylated
Residues

Canonical CDK
Motif (S/T-P) Match

Reference

Sch9 S560 No

Sch9 T568 No

Sch9 T570 No

Sch9 T574 No

Sch9 T575 No

Sch9 S709 No

Sch9 T710 No

Sch9 S711 No

Sch9 T721 No

Sch9 T723 Yes

Sch9 S726 Yes

Note: The identification of numerous non-canonical sites highlights BUR1's ability to

phosphorylate substrates that do not conform to the typical S/P or T/P motif.

Yeast Two-Hybrid (Y2H) Screening for Binary
Interactions
Application Note: The Yeast Two-Hybrid (Y2H) system is a genetic method used to discover

binary protein-protein interactions in vivo. The technique relies on the modular nature of

transcription factors, which typically have a DNA-binding domain (BD) and a transcriptional

activation domain (AD). In a Y2H screen, the BUR1 "bait" protein is fused to the BD, and a

library of potential "prey" proteins is fused to the AD. If the bait and prey proteins interact, the

BD and AD are brought into proximity, reconstituting a functional transcription factor and

activating reporter genes, which allows for cell growth on a selective medium. This method is

ideal for screening large libraries to find novel, direct interaction partners of BUR1.
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Experimental Protocol: Yeast Two-Hybrid Screening
Principle:

Bait Plasmid: Encodes a fusion of the DNA-binding domain (BD) with BUR1.

Prey Plasmid: A library of plasmids, each encoding a fusion of the activation domain (AD)

with a different potential interacting protein.

Reporter Yeast Strain: Contains reporter genes (e.g., HIS3, ADE2, lacZ) downstream of a

promoter recognized by the BD.

Procedure:

Transformation: Co-transform the reporter yeast strain with the BUR1-BD "bait" plasmid and

the "prey" AD-library plasmids.

Selection for Plasmids: Plate the transformed yeast on a medium lacking the nutrients

required to select for the presence of both bait and prey plasmids (e.g., SD/-Trp/-Leu).

Selection for Interaction: Replica-plate the colonies onto a selective medium that also lacks

the nutrient produced by the reporter gene (e.g., SD/-Trp/-Leu/-His). Only yeast cells where

the bait and prey proteins interact will activate the reporter and grow.

Confirmation and Identification:

Isolate the prey plasmids from the positive colonies.

Sequence the prey plasmid to identify the gene encoding the interacting protein.

Perform control experiments (e.g., re-transformation, testing for self-activation) to

eliminate false positives.

In Vitro Kinase Assay for Substrate Validation
Application Note: An in vitro kinase assay is a biochemical method used to determine if a

protein is a direct substrate of a specific kinase. This technique is essential for validating

putative interactors identified through methods like Y2H or MS and for confirming direct
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enzymatic activity. In the context of BUR1, these assays have been used to demonstrate its

direct phosphorylation of substrates like the C-terminal domain (CTD) of RNA Polymerase II

and Sch9. The assay typically involves incubating purified, active BUR1 kinase with a purified

substrate protein in the presence of ATP, often radioactively labeled ([γ-³²P]ATP), to detect

phosphate transfer.

Experimental Protocol: In Vitro Kinase Assay
Materials:

Purified active BUR1/BUR2 complex (can be immunoprecipitated from yeast or

recombinantly expressed).

Purified substrate protein (e.g., recombinant GST-Sch9).

Kinase Buffer (e.g., 20 mM Tris-HCl pH 7.4, 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT).

[γ-³²P]ATP.

ATP solution.

SDS-PAGE loading buffer.

Procedure:

Reaction Setup: In a microcentrifuge tube on ice, combine the purified BUR1/BUR2 kinase,

the purified substrate protein, and the Kinase Buffer.

Initiate Reaction: Start the phosphorylation reaction by adding [γ-³²P]ATP (to a final

concentration typically in the micromolar range).

Incubation: Incubate the reaction mixture at 30°C for a set time (e.g., 30 minutes).

Terminate Reaction: Stop the reaction by adding SDS-PAGE loading buffer and heating the

sample at 95°C for 5 minutes.

Analysis:
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Separate the reaction products by SDS-PAGE.

Dry the gel and expose it to X-ray film or a phosphorimager screen (autoradiography) to

detect the radiolabeled, phosphorylated substrate. A band corresponding to the molecular

weight of the substrate indicates direct phosphorylation by BUR1.

Visualizations: Workflows and Pathways
The following diagrams illustrate key experimental workflows and signaling pathways relevant

to the study of BUR1.
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Caption: General workflow for identifying and validating BUR1 protein interactions.
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Caption: BUR1 and TORC1 signaling converge on Sch9 to regulate cell cycle.
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Caption: Workflow for Co-IP followed by Mass Spectrometry (MS) analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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